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Compound of Interest

Compound Name: Lactic Acid

Cat. No.: B036391

The safe disposal of lactic acid is crucial for maintaining laboratory safety and environmental
compliance. This guide provides detailed procedures for researchers, scientists, and drug
development professionals to manage lactic acid waste effectively. Adherence to institutional
and local regulations is paramount, and this document should be used in conjunction with your
organization's specific safety protocols.

Immediate Safety and Operational Plan

Before handling lactic acid for disposal, it is essential to wear the appropriate Personal
Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant
gloves.[1][2] All handling of concentrated lactic acid and neutralization procedures should be
performed in a well-ventilated area or a chemical fume hood.[1]

Disposal Decision-Making:

The primary determinant for the disposal route is whether the lactic acid waste is
contaminated with other hazardous materials and the quantity of the waste.

o Contaminated or Large Quantities: If lactic acid is mixed with other hazardous substances
(e.g., heavy metals) or constitutes a large volume, it must be disposed of as hazardous
waste.[1] Do not attempt to neutralize or dispose of it via the sanitary sewer.[1] Collect the
waste in a clearly labeled, sealed container and contact your institution's Environmental
Health and Safety (EHS) department or a licensed waste disposal contractor for pickup.[1][3]
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e Small, Uncontaminated Quantities: Small amounts of uncontaminated lactic acid can often
be neutralized in the laboratory and disposed of down the sanitary sewer, provided local
regulations permit this.[1]

Protocol for In-Laboratory Neutralization and
Disposal

This protocol outlines the step-by-step methodology for the safe treatment of small quantities of
uncontaminated lactic acid.

Materials:

e Lactic acid waste

e Large container (e.g., beaker or pail)

o Cold water

¢ Neutralizing agent: Sodium bicarbonate (baking soda) or sodium carbonate (soda ash)
e Stirring rod

e pH meter or pH strips

Procedure:

« Dilution: If you are working with concentrated lactic acid (e.g., 88%), it must first be diluted.
In a chemical fume hood, slowly add the concentrated lactic acid to a large volume of cold
water.[1] The goal is to reduce the concentration to below 10%.[1] Caution: Always add acid
to water, never the other way around, to prevent a violent exothermic reaction.

o Neutralization: Slowly and carefully add a neutralizing agent, such as sodium bicarbonate, to
the diluted lactic acid solution while stirring continuously.[1] Be aware that this reaction will
produce carbon dioxide gas, causing fizzing or frothing; add the neutralizing agent in small
portions to control the reaction.[4]
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» pH Monitoring: Periodically check the pH of the solution using a pH meter or pH strips.
Continue to add the neutralizing agent until the pH is within a neutral range, typically
between 5.0 and 9.0.[1]

o Regulatory Check: Before final disposal, confirm that your local and institutional regulations
permit the sewer disposal of neutralized lactate solutions.

» Final Disposal: Once the solution is neutralized and regulations have been confirmed, pour
the solution down the sanitary sewer, flushing with a large volume of water—at least 20 parts
water for every one part of the neutralized solution.[1]

Quantitative Disposal Parameters

The following table summarizes key quantitative data for the in-laboratory disposal of lactic
acid.

Parameter Guideline Source

o Small, uncontaminated
In-Lab Treatment Suitability - [1]
quantities only

Pre-Neutralization

] Dilute to <10% [1]
Concentration
Target pH for Neutralization 5.0-9.0 [1]
Approximate Neutralization ~1 gram of sodium bicarbonate 4]
Ratio per 1 mL of 88% lactic acid
] o Flush with at least 20 parts
Final Sewer Dilution [1]

water

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper disposal of lactic
acid waste.
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[Lactic Acid Waste)

l

Contaminated with
Hazardous Materials?

No

Small Quantity? Yes

Yes No

Dispose as Hazardous Waste:

- Collect in a labeled, sealed container
- Contact EHS or licensed contractor

Proceed with In-Lab Neutralization

1. Dilute Acid
(to <10% in fume hood)

2. Neutralize Slowly
(e.g., with Sodium Bicarbonate)

3. Monitor pH
(Target: 5.0 - 9.0)

4. Check Local Regulations
for Sewer Disposal

5. Dispose in Sanitary Sewer
with >20x Water Dilution

Click to download full resolution via product page

Decision-making process for lactic acid disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b036391#lactic-acid-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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